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Introduction

2,6-Dimethylbenzylamine is a substituted aromatic amine that serves as a valuable and highly

specific building block in organic synthesis. Its unique steric hindrance, provided by the two

methyl groups ortho to the aminomethyl substituent, imparts distinct reactivity and

conformational properties, making it a strategic choice in the design of complex molecules,

particularly within the pharmaceutical and materials science sectors. This guide provides a

comprehensive overview of its chemical identity, a detailed protocol for its synthesis, its

physicochemical properties, key applications, and essential safety information for researchers

and drug development professionals.

Core Identification and Chemical Properties
2,6-Dimethylbenzylamine is identified by the CAS Number 74788-82-2.[1][2] Its molecular

structure consists of a benzylamine core with two methyl groups at positions 2 and 6 of the

benzene ring.
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A summary of the key identification and computed physicochemical properties is presented

below. Experimental data for properties such as boiling point and density are not consistently

reported in publicly available literature; therefore, computed values are provided for guidance.

Property Value Source

CAS Number 74788-82-2 [1][2]

Molecular Formula C₉H₁₃N [2]

Molecular Weight 135.21 g/mol [2]

IUPAC Name
(2,6-

dimethylphenyl)methanamine
[2]

Synonyms
2,6-

Dimethylbenzenemethanamine

Monoisotopic Mass 135.1048 g/mol [2]

XLogP3 1.5 [2]

Topological Polar Surface Area 26.0 Å² [2]

Synthesis of 2,6-Dimethylbenzylamine
The most direct and industrially relevant method for the synthesis of 2,6-Dimethylbenzylamine
is the catalytic hydrogenation of its corresponding nitrile, 2,6-dimethylbenzonitrile. This

transformation is highly efficient and atom-economical, proceeding with high selectivity towards

the primary amine under optimized conditions. Alternative methods, such as reduction with

chemical hydrides like lithium aluminum hydride (LiAlH₄), are also effective, particularly on a

laboratory scale.[3]

Synthetic Workflow: Catalytic Hydrogenation
The workflow involves the reduction of the nitrile group (-C≡N) to a primary amine group (-

CH₂NH₂) using high-pressure hydrogen gas in the presence of a metal catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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